Cas no 485827-76-7 (Cyclobutanepropanenitrile, 1-(4-bromophenyl)-β-oxo-)

• Product Name: Cyclobutanepropanenitrile, 1-(4-bromophenyl)-β-oxo-
• CAS No: 485827-76-7
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 5111483
• Update Time: 2023-08-23

Cyclobutanepropanenitrile, 1-(4-bromophenyl)-β-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanepropanenitrile, 1-(4-bromophenyl)-β-oxo-

• Inchi： 1S/C13H12BrNO/c14-11-4-2-10(3-5-11)13(7-1-8-13)12(16)6-9-15/h2-5H,1,6-8H2
• InChI Key： QDWVBMJKLQQNNE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)(C(=O)CC#N)CCC1

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 373.0±32.0 °C(Predicted)
• pka: 8.69±0.20(Predicted)